Cas no 1073355-06-2 (3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester)

• Product Name: 3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester
• CAS No: 1073355-06-2
• MF: C₁₈H₂₆BNO₄
• MW: 331.21434545517
• MDL: MFCD09266189
• CID: 827915
• PubChem ID: 46739045
• Update Time: 2025-06-08

3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• N-((Tetrahydrofuran-2-yl)methyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• 3-(Tetrahydrofurfurylaminocarbonyl)benzeneboronic acid pinacol ester
• [3-(Tetrahydrofurfurylamino-1-carbonyl)-phenyl]boronic acid pinacol ester
• 3-(Tetrahydrofurfurylaminocarbonyl)phenylboronic acid pinacol ester
• 3-(Tetrahydrofurfurylaminocarbonyl)phenylboronic
• 1073355-06-2
• AS-2292
• MFCD09266189
• N-(oxolan-2-ylmethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• AKOS016339802
• E85403
• DTXSID701122943
• CS-0175477
• N-[(Tetrahydro-2-furanyl)methyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• {3-[(Tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}boronic acid pinacol ester
• N-[(oxolan-2-yl)methyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• J-001863
• YSB35506
• 3-(Tetrahydrofurfurylaminocarbonyl)phenylboronic acid pinacol ester, AldrichCPR
• 3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester

• MDL： MFCD09266189
• Inchi： 1S/C18H26BNO4/c1-17(2)18(3,4)24-19(23-17)14-8-5-7-13(11-14)16(21)20-12-15-9-6-10-22-15/h5,7-8,11,15H,6,9-10,12H2,1-4H3,(H,20,21)
• InChI Key： KHXJYLFLGVPADA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C(NCC3CCCO3)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 331.19500
• Monoisotopic Mass: 331.1954885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.79000
• LogP: 2.28550

3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester

3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester: A Versatile Building Block in Modern Medicinal Chemistry

3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester (CAS No. 1073355-06-2) is a sophisticated organic compound that has gained significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique boronic acid pinacol ester functionality and tetrahydrofurfurylamino moiety, offers a wide range of applications in the synthesis of bioactive molecules and pharmaceutical intermediates.

The phenylboronic acid pinacol ester group is a versatile functional group that can undergo various chemical transformations, including Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules. The presence of this group allows for the efficient introduction of aryl or vinyl moieties into target molecules, making it an invaluable tool in the development of new drugs and materials.

The tetrahydrofurfurylamino moiety, on the other hand, imparts additional reactivity and functional diversity to the molecule. This cyclic amine structure can participate in a variety of reactions, such as nucleophilic substitution, amide formation, and ring-opening reactions. The combination of these two functional groups makes 3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester a highly versatile building block for synthetic chemists.

In recent years, there has been a growing interest in the use of boronic acid derivatives in medicinal chemistry due to their ability to modulate biological activities and improve drug-like properties. For instance, boronic acids have been shown to enhance the solubility and bioavailability of drug candidates, which is crucial for their therapeutic efficacy. Additionally, the pinacol ester protects the boronic acid from premature hydrolysis, ensuring its stability during synthetic processes.

The application of 3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester in drug discovery has been highlighted in several recent studies. One notable example is its use in the synthesis of potent inhibitors for various enzyme targets. For instance, researchers have successfully utilized this compound to develop inhibitors for kinases and proteases, which are key targets in cancer and inflammatory diseases. The ability to fine-tune the structure through chemical modifications allows for the optimization of binding affinity and selectivity, leading to more effective therapeutic agents.

Beyond its role in drug discovery, 3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester has also found applications in materials science. Its unique chemical properties make it suitable for the synthesis of functional polymers and materials with tailored properties. For example, it can be incorporated into polymer backbones to introduce reactive sites for post-polymerization modifications or to enhance material performance through cross-linking reactions.

In conclusion, 3-(Tetrahydrofurfurylamino-1-carbonyl)phenylboronic Acid Pinacol Ester (CAS No. 1073355-06-2) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers a wide range of synthetic opportunities, making it an essential tool for researchers working on the development of new drugs and advanced materials. As research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in advancing scientific frontiers.